Cas no 1221157-18-1 (methyl 4-(5-amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate)
1221157-18-1 structure
Product Name:methyl 4-(5-amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate
CAS No:1221157-18-1
MF:C13H17N3O2
MW:247.292982816696
CID:1102169
PubChem ID:46899390
Update Time:2025-04-20
methyl 4-(5-amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(5-amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate
- SCHEMBL2171116
- DA-14182
- AKOS025149734
- 1221157-18-1
-
- Inchi: 1S/C13H17N3O2/c1-16-11-7-6-9(14)8-10(11)15-12(16)4-3-5-13(17)18-2/h6-8H,3-5,14H2,1-2H3
- InChI Key: MGOHUKBFSWEKRL-UHFFFAOYSA-N
- SMILES: O(C)C(CCCC1=NC2C=C(C=CC=2N1C)N)=O
Computed Properties
- Exact Mass: 247.132
- Monoisotopic Mass: 247.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.1A^2
- XLogP3: 1.2
Experimental Properties
- Melting Point: NA
- Boiling Point: NA
methyl 4-(5-amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
methyl 4-(5-amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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